Cas no 1823259-00-2 (Methyl 3-(tert-butoxycarbonyl-(octyl)amino)propanoate)

• Product Name: Methyl 3-(tert-butoxycarbonyl-(octyl)amino)propanoate
• CAS No: 1823259-00-2
• MF: C₁₇H₃₃NO₄
• MW: 315.448225736618
• CID: 4708763
• Update Time: 2025-05-19

Methyl 3-(tert-butoxycarbonyl-(octyl)amino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(tert-butoxycarbonyl(octyl)amino)propanoate
• Methyl 3-(tert-butoxycarbonyl-(octyl)amino)propanoate

• Inchi： 1S/C17H33NO4/c1-6-7-8-9-10-11-13-18(14-12-15(19)21-5)16(20)22-17(2,3)4/h6-14H2,1-5H3
• InChI Key： FCRHGFAEYZXPQG-UHFFFAOYSA-N
• SMILES： O(C(N(CCC(=O)OC)CCCCCCCC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 323
• Topological Polar Surface Area: 55.8

Additional information on Methyl 3-(tert-butoxycarbonyl-(octyl)amino)propanoate

Methyl 3-(tert-butoxycarbonyl-(octyl)amino)propanoate and Its Significance in Modern Chemical Biology

Methyl 3-(tert-butoxycarbonyl-(octyl)amino)propanoate (CAS no. 1823259-00-2) is a specialized compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, characterized by its tert-butoxycarbonyl and octylamino functional groups, plays a crucial role in the synthesis of bioactive molecules and the development of novel therapeutic agents.

The tert-butoxycarbonyl group, a well-known protecting group in organic chemistry, is particularly valuable in peptide synthesis and drug development. It provides stability to the amine group during synthetic processes, preventing unwanted side reactions. This stability is essential for maintaining the integrity of complex molecular structures, which is critical in pharmaceutical applications. The presence of the octylamino group adds an additional layer of functionality, enhancing solubility and bioavailability, which are key factors in drug design.

In recent years, there has been a surge in research focused on the development of novel compounds that can modulate biological pathways with high specificity. Methyl 3-(tert-butoxycarbonyl-(octyl)amino)propanoate has emerged as a versatile intermediate in the synthesis of such compounds. Its structural features make it an excellent candidate for use in the preparation of peptidomimetics and other bioactive molecules that target various disease pathways.

One of the most compelling aspects of this compound is its potential application in the field of oncology. Recent studies have demonstrated that peptidomimetics derived from similar structural motifs can inhibit key enzymes involved in cancer cell proliferation. The tert-butoxycarbonyl group ensures that these intermediates remain stable during synthesis, while the octylamino group enhances their ability to interact with biological targets. This combination has led to the development of several promising lead compounds that are currently undergoing preclinical evaluation.

The compound also finds utility in the synthesis of small molecule inhibitors targeting neurological disorders. The precise control over molecular structure afforded by Methyl 3-(tert-butoxycarbonyl-(octyl)amino)propanoate allows researchers to design molecules that can selectively interact with specific neurotransmitter receptors. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy. Preliminary studies have shown that derivatives of this compound exhibit potent activity against receptors involved in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its applications in drug development, Methyl 3-(tert-butoxycarbonyl-(octyl)amino)propanoate has also been explored as a tool for biochemical research. Its well-defined structure makes it an ideal candidate for use in mechanistic studies aimed at understanding enzyme function and substrate recognition. By incorporating this compound into enzymatic reactions, researchers can gain insights into how enzymes catalyze reactions and how substrates interact with active sites.

The synthesis of Methyl 3-(tert-butoxycarbonyl-(octyl)amino)propanoate involves a multi-step process that requires careful optimization to ensure high yields and purity. The introduction of the tert-butoxycarbonyl group typically involves an acylation reaction, followed by protection of the amine function with an appropriate reagent. The subsequent introduction of the octylamino group is achieved through nucleophilic substitution or other coupling reactions. Each step must be carefully monitored to prevent side reactions and ensure the formation of the desired product.

In conclusion, Methyl 3-(tert-butoxycarbonyl-(octyl)amino)propanoate (CAS no. 1823259-00-2) is a versatile compound with significant potential in both pharmaceutical and biochemical research. Its unique structural features make it an invaluable tool for the synthesis of bioactive molecules and the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in modern chemical biology is likely to grow even further.